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Compound of Interest

Compound Name: Butofilolol

Cat. No.: B107662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Butofilolol is a β-adrenergic receptor antagonist used in research to investigate the signaling

pathways involved in various physiological and pathological processes. Proper preparation of

butofilolol stock solutions is crucial for obtaining accurate and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

butofilolol stock solutions for use in a variety of research applications.

Chemical Properties of Butofilolol
A thorough understanding of the chemical properties of butofilolol is essential for the accurate

preparation of stock solutions.

Property Value Reference

Chemical Formula C₁₇H₂₆FNO₃ [1]

Molecular Weight 311.4 g/mol [1]

Appearance Solid (form may vary)

CAS Number 58930-32-8 [1]
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Solubility Data
The selection of an appropriate solvent is critical for preparing a concentrated stock solution.

The solubility of butofilolol in common laboratory solvents has not been extensively reported

in publicly available literature. Therefore, it is highly recommended that researchers perform

small-scale solubility tests to determine the optimal solvent and maximum concentration for

their specific batch of butofilolol.

General Solubility Profile (Qualitative):

Based on the chemical structure and the properties of similar β-blockers, the following

qualitative solubility profile can be anticipated:

Solvent Expected Solubility Notes

DMSO (Dimethyl Sulfoxide) Expected to be soluble

A common solvent for

preparing highly concentrated

stock solutions of organic

compounds for cell culture.[2]

[3]

Ethanol Expected to be soluble
Can be used as an alternative

to DMSO.

Water
Expected to be sparingly

soluble

Solubility may be pH-

dependent.

Recommendation: To determine the solubility, start with a small, accurately weighed amount of

butofilolol and add the solvent of choice dropwise while vortexing until the compound is

completely dissolved. This will provide an approximate maximum concentration for your stock

solution.

Experimental Protocols
The following protocols provide a general framework for the preparation of butofilolol stock

solutions. The final concentrations should be adjusted based on the experimentally determined

solubility.
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Preparation of a 10 mM Butofilolol Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many cell culture experiments.

Required Materials:

Butofilolol powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Analytical balance

Laminar flow hood or biosafety cabinet

Sterile 0.22 µm syringe filters

Sterile syringes

Procedure:

Calculate the required mass of butofilolol:

Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

For 10 mL of a 10 mM solution: Mass = 0.010 mol/L x 311.4 g/mol x 0.010 L = 0.03114 g

(or 31.14 mg)

Weigh the butofilolol:
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Under a laminar flow hood, carefully weigh out 31.14 mg of butofilolol powder using an

analytical balance.

Dissolve the powder:

Transfer the weighed powder to a sterile 15 mL conical tube.

Add 10 mL of cell culture grade DMSO to the tube.

Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C

water bath may aid dissolution if necessary.

Sterile Filtration:

Draw the butofilolol solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile conical tube. This step is crucial to remove any

potential microbial contamination.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for long-term storage. For short-term storage (up to one week),

aliquots can be stored at 4°C.

Preparation of Working Solutions
Working solutions are prepared by diluting the stock solution in the appropriate cell culture

medium or buffer.

Procedure:
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Thaw an aliquot of the butofilolol stock solution at room temperature.

Prepare a series of dilutions of the stock solution in fresh, pre-warmed cell culture medium.

For example, to test concentrations from 1 µM to 100 µM, you can perform serial dilutions.

When treating cells, ensure that the final concentration of the solvent (e.g., DMSO) in the

culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity. Include a vehicle

control (medium with the same concentration of the solvent) in your experiments.

Mechanism of Action and Signaling Pathway
Butofilolol is a β-adrenergic receptor antagonist, also known as a beta-blocker. It primarily

functions by blocking the binding of endogenous catecholamines, such as epinephrine and

norepinephrine, to β-adrenergic receptors. This inhibition modulates the downstream signaling

cascades typically activated by these receptors.
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Caption: Butofilolol's mechanism of action.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b107662?utm_src=pdf-body-img
https://www.benchchem.com/product/b107662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow
The following diagram illustrates the general workflow for preparing butofilolol stock and

working solutions.
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Caption: Stock solution preparation workflow.
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Safety Precautions
Always handle butofilolol and solvents in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for butofilolol for specific handling and safety

information.

Disclaimer: The information provided in these application notes is for research purposes only.

The protocols are intended as a guide and may require optimization for specific experimental

conditions. It is the responsibility of the researcher to ensure the accuracy and validity of their

experimental procedures. The lack of publicly available, quantitative solubility data for

butofilolol necessitates that researchers perform their own solubility assessments to

determine appropriate stock solution concentrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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